Cas no 1214342-01-4 (2-(5-Bromo-3-methylpyridin-2-yl)acetic acid)

• Product Name: 2-(5-Bromo-3-methylpyridin-2-yl)acetic acid
• CAS No: 1214342-01-4
• MF: C₈H₈BrNO₂
• MW: 230.058621406555
• CID: 1082644
• PubChem ID: 72206858
• Update Time: 2025-09-19

2-(5-Bromo-3-methylpyridin-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-Bromo-3-methylpyridin-2-yl)acetic acid
• 1214342-01-4

• Inchi： 1S/C8H8BrNO2/c1-5-2-6(9)4-10-7(5)3-8(11)12/h2,4H,3H2,1H3,(H,11,12)
• InChI Key： YPPKLJCBNLEBOC-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(CC(=O)O)C(C)=C1

Computed Properties

• Exact Mass: 228.97384g/mol
• Monoisotopic Mass: 228.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 50.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines